Cas no 883514-21-4 (2-(5-bromo-2-fluorophenyl)acetic acid)
883514-21-4 structure
Product Name:2-(5-bromo-2-fluorophenyl)acetic acid
CAS No:883514-21-4
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD06246020
CID:721202
PubChem ID:3584690
Update Time:2024-10-26
2-(5-bromo-2-fluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-fluorophenylacetic acid
- (5-bromo-2-fluorophenyl)acetic acid
- 2-(5-bromo-2-fluorophenyl)acetic acid
- Benzeneacetic acid,5-bromo-2-fluoro-
- (5-Bromo-2-fluoro-phenyl)-acetic acid
- Benzeneacetic acid, 5-bromo-2-fluoro-
- 5-Bromo-2-fluorophenylaceticacid
- PubChem2706
- KSC494E8B
- WSWMCZBGQYAYIS-UHFFFAOYSA-N
- 5-Bromo-2-fluorobenzeneacetic acid
- STL555180
- SBB098024
- CL8796
- WT1657
- BBL101384
- TRA00
- 5-Bromo-2-fluorobenzeneacetic acid (ACI)
-
- MDL： MFCD06246020
- Inchi： 1S/C8H6BrFO2/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key： WSWMCZBGQYAYIS-UHFFFAOYSA-N
- SMILES： O=C(CC1C(F)=CC=C(Br)C=1)O
Computed Properties
- Exact Mass: 231.95400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Topological Polar Surface Area: 37.3
Experimental Properties
- Melting Point: 114-117°C
- Boiling Point: 319.6℃ at 760 mmHg
- PSA: 37.30000
- LogP: 2.21530
2-(5-bromo-2-fluorophenyl)acetic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36/37/38-36
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
2-(5-bromo-2-fluorophenyl)acetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(5-bromo-2-fluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011280-100g |
2-(5-bromo-2-fluorophenyl)acetic acid |
883514-21-4 | 96% | 100g |
2843.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011280-25g |
2-(5-bromo-2-fluorophenyl)acetic acid |
883514-21-4 | 96% | 25g |
795.0CNY | 2021-07-07 | |
| TRC | B692903-500mg |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 500mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B692903-1g |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 1g |
$ 60.00 | 2022-06-06 | ||
| TRC | B692903-2.5g |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 2.5g |
$ 87.00 | 2023-04-18 | ||
| TRC | B692903-5g |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 5g |
$ 98.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QM419-20g |
2-(5-bromo-2-fluorophenyl)acetic acid |
883514-21-4 | 98% | 20g |
569.0CNY | 2021-08-04 | |
| Apollo Scientific | PC2442-5g |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 97+% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | PC2442-25g |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 97+% | 25g |
£42.00 | 2025-03-21 | |
| Apollo Scientific | PC2442-100g |
5-Bromo-2-fluorophenylacetic acid |
883514-21-4 | 97+% | 100g |
£132.00 | 2025-02-21 |
2-(5-bromo-2-fluorophenyl)acetic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
883514-21-4 (2-(5-bromo-2-fluorophenyl)acetic acid) Related Products
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- 871035-64-2(2-(4-Bromo-2,5-difluorophenyl)acetic acid)
- 885068-47-3(Methyl 2-(5-Bromo-2-fluorophenyl)acetate)
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- 1375964-39-8(2-(3-bromo-2-fluorophenyl)acetic acid)
- 786652-63-9(Benzeneacetic acid,3-bromo-2-fluoro-)
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- 11487-92-6(4-Bromo-2-fluorophenylacetic acid)
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